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Tioxazafen Nematicide Profile

The table below summarizes key characteristics of Tioxazafen based on the search results.

Attribute Description

Chemical Class 1,2,4-oxadiazole [1] [2]

Mode of Action Novel mechanism; disrupts ribosomal translation by interacting with a nematode-

specific subunit of the mitochondrial ribosome [3] [2] [4].

Key Advantage No cross-resistance with other commercial nematicides due to its unique target site

[3].

Spectrum of
Activity

Broad-spectrum; effective against cyst, root-knot, reniform, root lesion, and

longidorus nematodes [3].

Primary
Application

Seed treatment for corn, soybean, and cotton [3] [2].

Formulations Liquid, Granular, Powder (Liquid formulations dominate the market) [5].
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Attribute Description

Residual Activity Provides up to 75 days of protection, attributed to low water solubility that keeps it
in the root zone [3].

Regulatory Note For use only in facilities with full-automatic seed treatment equipment; on-site seed
treatment is prohibited [3].

Field Trial Protocol for Nematicides

For researchers designing field trials to validate nematicidal activity, the following protocol adapted from a

study on sweetpotato can serve as a template [6].

Key Methodological Details:

Site Selection: Choose a field with a known, natural infestation of the target nematode species and a

history of susceptible crops [6].
Treatment Application: For a seed treatment like Tioxazafen, ensure application is performed using

standardized, commercial-grade equipment to mimic real-world conditions and comply with label
requirements [3].

Soil Sampling: Collect soil samples from the root zone (e.g., 0-30 cm depth) at multiple time points:
pre-planting, mid-season, and at harvest. The number of nematodes per unit of soil (e.g., 200g) is a

primary efficacy metric [6].
Data Analysis: Use repeated measures ANOVA to analyze changes in soil nematode density over

time. Compare yield and root damage between treated and untreated plots to determine economic
benefit [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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